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Compound Focus: Ethacizine hydrochloride

CAS No.: 57530-40-2

Cat. No.: S1933674

About Ethacizine and Its Mechanism of Action

Ethacizine is a Class Ic antiarrhythmic agent used to treat severe ventricular and supraventricular
arrhythmias [1] [2]. Its primary mechanism involves potent inhibition of the fast sodium channels in cardiac
myocytes. This action slows the rate of depolarization (Phase 0) of the cardiac action potential, thereby
reducing conduction velocity, particularly in the His-Purkinje system and ventricles [1] [3]. This is often

manifested on an electrocardiogram (ECG) as a widening of the QRS complex [3].

The following diagram illustrates its core mechanism and downstream effects.
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Side Effect Profile & Management Guide

For researchers, understanding the adverse effect profile is critical for designing toxicology studies and

patient monitoring protocols in clinical trials. The table below summarizes the side effects of Ethacizine.

Side Effect Category Specific Effects Clinical Management & Monitoring

| Cardiovascular [4] [5] | Proarrhythmia (new or worsened VT/VF) [5], Bradycardia [4], Heart failure [5],
Hypotension [5], Conduction delays (e.g., heart block) [5] | Pre-therapy: Correct electrolyte (K+, Mg2+,
Ca2+) imbalances [5]. Monitoring: Continuous ECG monitoring to detect QRS widening, arrhythmias [4]
[5]. Regular assessment of ejection fraction in at-risk patients [5]. | | Gastrointestinal [4] [5] | Nausea,
Vomiting, Diarrhea, Abdominal discomfort [4] [5] | Effects often subside with continued use. Administering

with food may mitigate symptoms [4]. | | Nervous System [4] [5] | Dizziness (15%) [5], Headache (8%) [5],
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Tremors, Coordination difficulties, Confusion [4], Paresthesia [5] | Assess neurological function at baseline
and during treatment. Caution in elderly patients [4]. | | Hepatic [4] [5] | Elevated liver enzymes [4] [5] |
Monitoring: Regular liver function tests (LFTs) are recommended for long-term therapy [4]. | | Other
Systemic Effects | Blurred vision [5], Urinary retention [5], Drug fever [5], Allergic reactions (rash,
urticaria) [4] [5] | Symptom-specific management. For allergic reactions, discontinuation and appropriate

medical intervention are necessary [4]. |

Experimental Data & Clinical Study Insights

The following table summarizes quantitative findings from published clinical trials, which can inform your

experimental designs and efficacy benchmarks.

Clinical

Patient Population Efficacy Findings Safety Observations
Context
PES for VT 38 patients with After IV ethacizine, VT was non-  Some patients with inducible
[6] recurrent sustained  inducible in 22/26 CAD patients. VT on drug still had good
VT (26 with CAD, Long-term oral treatment (200- clinical outcomes.
12 with other 400 mg/day) prevented Recurrences were higher in
conditions) recurrence in 25/26 CAD non-CAD patients (6/12).
patients.
Extrasystole 40 IHD patients 80% efficacy for ventricular No significant negative
in IHD [7] (aged 60-85) with extrasystole; 66% for inotropic effect. Side effects
extrasystole supraventricular extrasystole in 20% of patients.

with 150 mg/24h monotherapy. Conduction delays (AV and
intraventricular) noted.

Key Risk Mitigation Strategies for Clinical Development

Based on the side effect profile, here are critical risk mitigation strategies for developing or working with

Ethacizine:

¢ Patient Selection is Paramount: Due to its proarrhythmic potential, Ethacizine is typically
reserved for patients with life-threatening ventricular arrhythmias who have not responded to other
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therapies [5]. It should be avoided or used with extreme caution in patients with significant structural
heart disease, severe heart failure, marked hypotension, or recent myocardial infarction [4] [5] [1].

e Manage Drug Interactions: Ethacizine can have additive effects with other cardiac-depressant drugs
(e.g., beta-blockers, other antiarrhythmics), increasing risks of bradycardia, hypotension, or
proarrhythmia [1]. Be aware that CYP3A4 inhibitors (e.g., ketoconazole) can increase Ethacizine
plasma levels [1].

¢ Implement Rigorous Monitoring: A comprehensive monitoring plan is essential. This should include
baseline and periodic ECGs (watching for QRS widening >20%), electrolyte panels, and liver
function tests [4] [5]. In-hospital initiation with continuous ECG monitoring is often advised.

Addressing Knowledge Gaps for Researchers

The available information has some limitations that you should consider in your work:

¢ Limited Recent Data: Much of the specific clinical data for Ethacizine comes from studies conducted
before the year 2000.

¢ Regional Approval: It is important to note that Ethacizine is approved for use primarily in Russia and
other CIS countries, but not in the United States or Western Europe [2]. Much of the detailed safety
information is derived from its close analogue, moricizine (Ethmozine), which was approved by the
FDA but is now discontinued [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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